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Compound of Interest

Compound Name: (S)-1-methylpiperidin-3-ol

Cat. No.: B2970837

An In-Depth Technical Guide to (S)-1-methylpiperidin-3-ol: Properties, Synthesis, and
Applications

Abstract

(S)-1-methylpiperidin-3-ol is a chiral heterocyclic compound of significant interest in medicinal
chemistry and organic synthesis. Its defined stereochemistry, coupled with the reactivity of its
secondary alcohol and tertiary amine functional groups, establishes it as a valuable chiral
building block for the development of complex, enantiomerically pure molecules. This guide
provides a comprehensive overview of its physicochemical properties, with a primary focus on
its molecular weight, explores the critical role of its stereochemistry, details a representative
synthetic protocol, and discusses its applications in modern drug discovery and development.
Safety and handling protocols are also outlined to ensure its proper use in a research
environment.

Core Physicochemical Properties

The fundamental characteristics of a compound dictate its behavior in both chemical and
biological systems. For (S)-1-methylpiperidin-3-ol, these properties are essential for
designing synthetic routes, predicting metabolic pathways, and understanding its interactions
with biological targets. The molecular weight, in particular, is a cornerstone for all stoichiometric
calculations.

Below is a summary of its key quantitative data.
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Property Value Source
Molecular Weight 115.17 g/mol [1112]
Molecular Formula CeH13NO [1103114]
Monoisotopic Mass 115.099714038 Da [1][5]

Colorless to pale yellow liquid

Appearance , [3]
or solid
IUPAC Name (3S)-1-methylpiperidin-3-ol [1]
CAS Number 62367-59-3 [1][3][6]
N Soluble in water and various
Solubility [3]

organic solvents
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1. Reactor Setup
(Inert atmosphere, -78 °C)

:

2. Add Catalyst & Base
((S)-Catalyst, DIPEA in DCM)

'

3. Add Substrate
(1-methyl-3-piperidone)

4. Add Reductant
(Trichlorosilane)

5. Reaction Monitoring
(TLC / HPLC)

Reaction
omplete

6. Quench Reaction
(Sat. ag. NaHCO:3)

7. Extraction
(DCM / Water)

8. Purification
(Column Chromatography)

'

9. Analysis & Validation
(Chiral HPLC, NMR)

Figure 2: Workflow for Asymmetric Synthesis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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